4-(4-chlorophenyl)-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carbonitrile

• Molecular Formula: C18H16ClN5
• Molecular Weight: 337.8 g/mol
• IUPAC Name: 4-(4-chlorophenyl)-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carbonitrile
• InChI: InChI=1S/C18H16ClN5/c19-14-3-1-13(2-4-14)18(11-20)6-9-24(10-7-18)17-15-5-8-21-16(15)22-12-23-17/h1-5,8,12H,6-7,9-10H2,(H,21,22,23)
• InChI Key: GSCDSWQGFDVKHH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(C#N)C2=CC=C(C=C2)Cl)C3=NC=NC4=C3C=CN4

Description

4-(4-chlorophenyl)-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carbonitrile is a useful research compound. Its molecular formula is C18H16ClN5 and its molecular weight is 337.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-(4-chlorophenyl)piperidine-4-carbonitrile hydrochloride (0.055 g, 0.2155 mmol), 4-chloro-7H-pyrrolo[2,3-d]pyrimidine (0.033 g, 0.2155 mmol) and triethylamine (0.150 ml, 1.0775 mmol) in n-butanol (2.0 ml) was heated to 100° C. for 2 days. Concentration and trituration with methanol (3 ml) gave a white solid (0.058 g, 80%). LC-MS (LCT2) m/z 338 [M+H+], Rt 16.17 min.